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Compound of Interest

Compound Name: Hafnium tetrachloride

Cat. No.: B085390

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data
associated with the sublimation of hafnium tetrachloride (HfCls). The information presented
herein is curated for professionals in research, scientific, and drug development fields who
require precise data on the phase transition of this compound. This document summarizes key
gquantitative data, details established experimental protocols, and provides a visual
representation of a common experimental workflow.

Thermochemical Data for Hafnium Tetrachloride
Sublimation

The sublimation of hafnium tetrachloride, the direct phase transition from a solid to a gaseous
state, is a critical parameter in various applications, including chemical vapor deposition (CVD)
for the production of hafnium-based materials. The thermodynamic properties governing this
process, primarily the enthalpy (AH°sub) and entropy (AS°sub) of sublimation, have been
determined by several researchers. The vapor pressure as a function of temperature is a key
experimental parameter from which these thermodynamic values are derived.

Vapor Pressure Equations

The relationship between the vapor pressure of HfCla and temperature can be expressed
through various empirically determined equations. These equations are fundamental for
predicting the sublimation behavior under different conditions.
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Temperature Range

Equation (logio P) K) Pressure Units Source
logio P =-5197/T +

476 - 681 Torr [1]
11.712
logio P =-5112/T +

398 - 500 Pa 2]

13.64

Enthalpy and Entropy of Sublimation

The enthalpy of sublimation represents the energy required to transform one mole of a
substance from a solid to a gas. The entropy of sublimation quantifies the change in disorder
during this phase transition. These values can be derived from the vapor pressure-temperature
relationship using the Clausius-Clapeyron equation.

Enthalpy of Entropy of
Sublimation Sublimation Temperature Experimental
Reference
(AH°sub) (AS°sub) Range (K) Method
(kJd/imol) (J/(mol-K))
- Calculated
99.4 185.9 476 - 681 Not Specified
from[1]
o Tangri and Bose,
97.9+1.2 Not Reported 398 - 500 Transpiration
1994
Knudsen Izmailovich,
107.9+0.8 Not Reported 353 -433 Effusion Mass Khodeev, et al.,
Spectrometry 1973
o Calculated
97.8 222.8 398 - 500 Transpiration
from[2]

Note on Calculations: The enthalpy and entropy of sublimation in the table above, where not
directly cited, have been calculated from the provided vapor pressure equations using the
following relationships derived from the Clausius-Clapeyron equation:
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e AH°sub=-2303*R*A
e AS°sub=2303*R*B

Where 'A' is the slope and 'B' is the intercept of the logio P vs. 1/T equation, and R is the ideal
gas constant (8.314 J/(mol-K)).

Experimental Protocols

The determination of thermochemical data for HfCla sublimation relies on precise experimental
techniques that can measure low vapor pressures at elevated temperatures. The two primary
methods cited in the literature for obtaining the data presented in this guide are the
transpiration method and Knudsen effusion mass spectrometry.

Transpiration Method

The transpiration method is a dynamic technique for vapor pressure measurement. A stream of
an inert carrier gas is passed over a heated sample of the substance under investigation at a
controlled flow rate. The carrier gas becomes saturated with the vapor of the sample. The
amount of vapor transported by the gas is then determined, typically by condensing the vapor
in a cold trap and measuring its mass.

General Protocol:

Sample Preparation: A known mass of high-purity hafnium tetrachloride is placed in a
temperature-controlled saturation chamber.

o Carrier Gas Flow: A dry, inert carrier gas (e.g., argon) is passed through the saturation
chamber at a constant and known flow rate. The flow rate is maintained low enough to
ensure the carrier gas becomes fully saturated with HfCla vapor.

e Vapor Condensation: The gas mixture exiting the saturation chamber is passed through a
condenser, which is maintained at a temperature low enough to cause the HfCla vapor to
solidify, trapping it from the gas stream.

e Quantification: The mass of the condensed HfCla is determined gravimetrically.
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o Vapor Pressure Calculation: The partial pressure of the hafnium tetrachloride in the
saturated carrier gas is calculated using the following formula:

PHfCla = (mHfCla / (mHfCla + ncarrier * MHfCl4)) * Ptotal
where:

o PHfCla is the partial pressure of HfCla.

o mHfCls is the mass of condensed HfCla.

o ncarrier is the number of moles of the carrier gas.

o MHTfCla is the molar mass of HfCla.

o Ptotal is the total pressure of the gas mixture.

o Data Analysis: The experiment is repeated at various temperatures to obtain a set of vapor
pressure versus temperature data points. This data is then used to determine the enthalpy
and entropy of sublimation.

Knudsen Effusion Mass Spectrometry (KEMS)

Knudsen effusion mass spectrometry is a high-temperature technique used to study the
thermodynamics of vaporization and sublimation of low-volatility materials. A small amount of
the sample is placed in a Knudsen cell, which is a small, heated container with a tiny orifice.
The molecules effusing from this orifice form a molecular beam that is then analyzed by a mass
spectrometer.

General Protocol:

o Sample Loading: A small quantity of hafnium tetrachloride is loaded into a Knudsen cell,
which is typically made of an inert material.

e High Vacuum and Heating: The Knudsen cell is placed in a high-vacuum chamber and
heated to a precisely controlled temperature.
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o Effusion and Molecular Beam Formation: In the heated cell, a vapor in equilibrium with the
solid HfCla is established. A small fraction of this vapor effuses through the small orifice,
forming a molecular beam.

o Mass Spectrometry: The molecular beam is directed into the ion source of a mass
spectrometer, where the effusing species are ionized, typically by electron impact. The
resulting ions are then separated by their mass-to-charge ratio and detected.

 lon Intensity Measurement: The intensity of the ion signal corresponding to HfCla* (and any
other relevant species) is measured as a function of the cell temperature.

» Vapor Pressure Correlation: The partial pressure of HfCla inside the Knudsen cell is related
to the measured ion intensity through the following equation:

PHfCla = k * IHfCla* * T

where:

[e]

PHfCla4 is the partial pressure of HfCla.

k is a calibration constant for the instrument.

o

[¢]

IHfCla* is the ion intensity of the HfCla* species.

[¢]

T is the absolute temperature of the Knudsen cell.

» Thermodynamic Analysis: By measuring the ion intensity over a range of temperatures, the
vapor pressure as a function of temperature can be determined. This data is then used in a
second-law or third-law analysis to calculate the enthalpy and entropy of sublimation.

Visualized Experimental Workflow

The following diagram illustrates a generalized experimental workflow for determining the
thermochemical data of hafnium tetrachloride sublimation using the transpiration method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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